Cas no 795-43-7 (BIS(4-HYDROXYPHENYL)PHENYLPHOSPHINE OXIDE)
795-43-7 structure
Product Name:BIS(4-HYDROXYPHENYL)PHENYLPHOSPHINE OXIDE
BIS(4-HYDROXYPHENYL)PHENYLPHOSPHINE OXIDE Chemical and Physical Properties
Names and Identifiers
-
- BIS(4-HYDROXYPHENYL)PHENYLPHOSPHINE OXIDE
- 4-[(4-hydroxyphenyl)-phenylphosphoryl]phenol
- Bis-<4-hydroxy-phenyl><phenyl>-phosphinoxid
- EINECS 212-347-7
- 4,4'-(Phenylphosphinylidene)bisphenol
- p,p'-(Phenylphosphinylidene)bisphenol
- Bis(4-hydroxyphenyl)phenyl phosphine oxide
- 4,4'-(phenylphosphoryl)diphenol
- NS00038045
- 795-43-7
- DTXSID00229719
- SCHEMBL672552
- Bis(4-hydroxyphenyl)(phenyl)phosphine oxide
- FYXPKOPFEGFWHG-UHFFFAOYSA-N
- FT-0754183
-
- Inchi: 1S/C18H15O3P/c19-14-6-10-17(11-7-14)22(21,16-4-2-1-3-5-16)18-12-8-15(20)9-13-18/h1-13,19-20H
- InChI Key: FYXPKOPFEGFWHG-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 310.07600
- Monoisotopic Mass: 310.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.5A^2
Experimental Properties
- Density: 1.34
- Boiling Point: 567.2°C at 760 mmHg
- Flash Point: 296.8°C
- Refractive Index: 1.67
- PSA: 67.34000
- LogP: 2.73720
BIS(4-HYDROXYPHENYL)PHENYLPHOSPHINE OXIDE Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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